Cas no 953748-71-5 (1-[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanamine)

• Product Name: 1-[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanamine
• CAS No: 953748-71-5
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 1029682
• PubChem ID: 16782920
• Update Time: 2025-10-16

1-[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(4-Methylpiperazin-1-yl)pyridin-3-yl)methanamine
• [2-(4-Methyl-1-piperazinyl)-3-pyridinyl]-methanamine
• [2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanamine
• 1-[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanamine
• CS-0251945
• 953748-71-5
• AKOS000138552
• Z239873110
• DTXSID40588418
• EN300-56909
• G43070
• ALBB-031325

• MDL： MFCD09729625
• Inchi： 1S/C11H18N4/c1-14-5-7-15(8-6-14)11-10(9-12)3-2-4-13-11/h2-4H,5-9,12H2,1H3
• InChI Key： LUCQKISFLSLQBI-UHFFFAOYSA-N
• SMILES： N1(C2C(=CC=CN=2)CN)CCN(C)CC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 45.4Ų